5-Hydroxy-2-amino-3-methylimidazo(4,5-f)quinoline

• IUPAC Name: 2-amino-3-methylimidazo[4,5-f]quinolin-5-ol
• InChI: InChI=1S/C11H10N4O/c1-15-7-5-8(16)10-6(3-2-4-13-10)9(7)14-11(15)12/h2-5,16H,1H3,(H2,12,14)
• InChI Key: PVKASQOGWHOHIL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=C3C(=C2N=C1N)C=CC=N3)O
• Molecular Formula: C11H10N4O
• DSSTOX Substance ID: DTXSID80153684
• Molecular Weight: 214.22 g/mol
• CAS RN: 122719-38-4

Description

5-Hydroxy-2-amino-3-methylimidazo(4,5-f)quinoline, also known as IQ, is a food-derived carcinogen found in high-temperature cooked meats and tobacco smoke. It is one of the most common heterocyclic amines (HCAs), a class of mutagenic/carcinogenic harmful compounds.

Synthesis Analysis

The metabolic activation of IQ is a two-step process involving N-hydroxylation by CYP1A2 followed by esterification to a more reactive species capable of forming adducts with DNA. Acetylation and sulphation have been proposed as important pathways in the formation of N-hydroxy esters.

Chemical Reactions Analysis

IQ is metabolized by the cytochrome (CYP) P450 isoform CYP1A2 and conjugated by N-acetyltransferase or sulfotransferase to a metabolite that reacts with DNA to form adducts. An ATP-dependent activation pathway for N-hydroxy-IQ (N-OH-IQ) leading to DNA adduct formation has been demonstrated.

Mechanism of Action

IQ induces formation of single-base substitutions and exon deletions and increases cell death in vitro in a concentration-dependent manner. It has been shown to produce tumors in various tissues in rodents and non-human primates.

Safety and Hazards

IQ is probably carcinogenic to humans (Group 2A) according to the International Agency for Research on Cancer. It is comprehensively genotoxic, and this activity can be expressed in vivo in rodents.